Cas no 502651-82-3 (1H-Benzimidazole-1-pentanoic acid)

1H-Benzimidazole-1-pentanoic acid structure
502651-82-3 structure
Product Name:1H-Benzimidazole-1-pentanoic acid
CAS No:502651-82-3
MF:C12H14N2O2
MW:218.251762866974
CID:1113132
Update Time:2024-07-24

1H-Benzimidazole-1-pentanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1-pentanoic acid
    • Inchi: 1S/C12H14N2O2/c15-12(16)7-3-4-8-14-9-13-10-5-1-2-6-11(10)14/h1-2,5-6,9H,3-4,7-8H2,(H,15,16)
    • InChI Key: SNRZCUMYDKVSQT-UHFFFAOYSA-N
    • SMILES: C1N(CCCCC(O)=O)C2=CC=CC=C2N=1

Computed Properties

  • Exact Mass: 218.10562

Experimental Properties

  • Density: 1.22±0.1 g/cm3(Predicted)
  • Boiling Point: 435.4±47.0 °C(Predicted)
  • PSA: 55.12
  • pka: 4.68±0.10(Predicted)
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